Cas no 2229590-23-0 ((1-{imidazo1,2-apyrazin-3-yl}-2,2-dimethylcyclopropyl)methanamine)

• Product Name: (1-{imidazo1,2-apyrazin-3-yl}-2,2-dimethylcyclopropyl)methanamine
• CAS No: 2229590-23-0
• MF: C₁₂H₁₆N₄
• MW: 216.282241821289
• CID: 5762424
• PubChem ID: 165698411
• Update Time: 2025-05-20

(1-{imidazo1,2-apyrazin-3-yl}-2,2-dimethylcyclopropyl)methanamine Chemical and Physical Properties

Names and Identifiers

• EN300-1727206
• 2229590-23-0
• (1-{imidazo[1,2-a]pyrazin-3-yl}-2,2-dimethylcyclopropyl)methanamine
• (1-{imidazo1,2-apyrazin-3-yl}-2,2-dimethylcyclopropyl)methanamine

• Inchi： 1S/C12H16N4/c1-11(2)7-12(11,8-13)9-5-15-10-6-14-3-4-16(9)10/h3-6H,7-8,13H2,1-2H3
• InChI Key： KMKHLGCWZYZUJD-UHFFFAOYSA-N
• SMILES： N12C=CN=CC1=NC=C2C1(CN)CC1(C)C

Computed Properties

• Exact Mass: 216.137496527g/mol
• Monoisotopic Mass: 216.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 56.2Ų

Additional information on (1-{imidazo1,2-apyrazin-3-yl}-2,2-dimethylcyclopropyl)methanamine

Chemical Profile of (1-{imidazo[1,2-a]pyrazin-3-yl}-2,2-dimethylcyclopropyl)methanamine (CAS No. 2229590-23-0)

CAS No. 2229590-23-0, identified by the systematic name (1-{imidazo[1,2-a]pyrazin-3-yl}-2,2-dimethylcyclopropyl)methanamine, represents a structurally intricate heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the imidazopyrazine class, a scaffold that is widely recognized for its pharmacological potential due to its ability to engage with multiple biological targets. The presence of a dimethylcyclopropyl moiety further enhances its structural complexity, offering unique interactions with biological systems that are being actively explored in contemporary research.

The imidazo[1,2-a]pyrazine core is a fused bicyclic system consisting of an imidazole ring and a pyrazine ring, which is known for its versatility in drug design. This particular arrangement allows for diverse functionalization and has been leveraged in the development of compounds with antimicrobial, antiviral, and anticancer properties. The 3-yl substituent in the name indicates the attachment position on the imidazopyrazine ring, which is critical for determining the compound's biological activity. The 2,2-dimethylcyclopropyl group appended to the methanamine backbone introduces steric hindrance and may influence both the compound's solubility and its binding affinity to biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with high precision. Studies utilizing virtual screening and docking simulations have suggested that (1-{imidazo[1,2-a]pyrazin-3-yl}-2,2-dimethylcyclopropyl)methanamine may interact with enzymes and receptors involved in critical cellular pathways. For instance, preliminary data indicate potential interactions with kinases and transcription factors, which are often implicated in cancer progression. These findings align with broader trends in drug discovery where imidazopyrazine derivatives are being optimized for their ability to modulate such pathways.

In vitro studies have begun to unravel the mechanistic aspects of this compound's activity. Researchers have observed notable effects on cell proliferation assays, where (1-{imidazo[1,2-a]pyrazin-3-yl}-2,2-dimethylcyclopropyl)methanamine demonstrated dose-dependent inhibition of tumor cell lines. The precise mechanism remains under investigation, but it is hypothesized that the compound's ability to disrupt key signaling cascades contributes to its antiproliferative effects. Additionally, preliminary pharmacokinetic studies suggest favorable properties such as reasonable solubility in aqueous buffers and moderate metabolic stability, which are essential for further development.

The synthesis of this compound presents a fascinating challenge due to its complex architecture. Multi-step synthetic routes involving cyclization reactions and functional group transformations have been reported by several research groups. The introduction of the dimethylcyclopropyl group requires careful control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to access such complex molecules more efficiently than ever before, paving the way for rapid exploration of analogues with improved properties.

As interest in targeted therapy grows, compounds like (1-{imidazo[1,2-a]pyrazin-3-yl}-2,2-dimethylcyclopropyl)methanamine are being evaluated for their potential as lead candidates in oncology research. The unique combination of structural features—such as the fused heterocyclic system and the bulky side chain—makes it an intriguing candidate for further optimization. Researchers are exploring derivatives that may enhance selectivity or reduce off-target effects while maintaining or improving potency. Such efforts are supported by high-throughput screening platforms that allow for rapid assessment of large libraries of compounds.

The role of medicinal chemistry in translating chemical entities into viable therapeutics cannot be overstated. The journey from a novel compound like CAS No. 2229590-23-0 to an approved drug involves meticulous optimization based on both empirical data and computational predictions. Collaborative efforts between synthetic chemists, biologists, and pharmacologists are essential for understanding how structural modifications influence biological activity. This interdisciplinary approach ensures that promising candidates like this one are thoroughly vetted before moving into clinical trials.

Future directions in research may include exploring the compound's interactions with other disease-related pathways or its potential as a prodrug that can be activated within target tissues. The versatility of imidazopyrazine derivatives makes them particularly well-suited for such investigations. Moreover, green chemistry principles are being increasingly applied to synthetic routes to minimize environmental impact while maintaining efficiency—a trend that will likely shape future developments in this field.

In summary,(1-{imidazo[1,2-a]pyrazin-3-yl}-2,2-dimethylcyclopropyl)methanamine (CAS No. 2229590-23-0) stands as a testament to the ingenuity of modern pharmaceutical chemistry. Its complex structure offers both challenges and opportunities for researchers seeking new therapeutic agents. As our understanding of biological systems continues to evolve at a rapid pace,this compound serves as a valuable tool for exploring novel treatment modalities across multiple therapeutic areas.